Cas no 72772-12-4 (1H-Pyrrole, 1-(2,5-dimethylphenyl)-2-methyl-5-(4-nitrophenyl)-)

• Product Name: 1H-Pyrrole, 1-(2,5-dimethylphenyl)-2-methyl-5-(4-nitrophenyl)-
• CAS No: 72772-12-4
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 543447
• PubChem ID: 71404354
• Update Time: 2025-04-19

1H-Pyrrole, 1-(2,5-dimethylphenyl)-2-methyl-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(2,5-dimethylphenyl)-2-methyl-5-(4-nitrophenyl)-
• 1-(2,5-dimethylphenyl)-2-methyl-5-(4-nitrophenyl)pyrrole
• 72772-12-4
• 1-(2,5-Dimethylphenyl)-2-methyl-5-(4-nitrophenyl)-1H-pyrrole
• DTXSID10825206

• Inchi： 1S/C19H18N2O2/c1-13-4-5-14(2)19(12-13)20-15(3)6-11-18(20)16-7-9-17(10-8-16)21(22)23/h4-12H,1-3H3
• InChI Key： TUPPJDVDAIXITM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=CC=C(C)N1C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 306.13694
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 48.07